3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-yl)-, 1-methylethyl 2-(methyl(phenylmethyl)amino)ethyl ester

• CAS No.: 110714-55-1
• Molecular Formula: C38H40N2O6
• Molecular Weight: 620.7 g/mol
• IUPAC Name: 3-O-[2-[benzyl(methyl)amino]ethyl] 5-O-propan-2-yl 2,6-dimethyl-4-(3-methyl-4-oxo-2-phenylchromen-8-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C38H40N2O6/c1-23(2)45-38(43)32-26(5)39-25(4)31(37(42)44-21-20-40(6)22-27-14-9-7-10-15-27)33(32)29-18-13-19-30-34(41)24(3)35(46-36(29)30)28-16-11-8-12-17-28/h7-19,23,33,39H,20-22H2,1-6H3
• InChI Key: VVXVOQMVIAYTFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C1=O)C=CC=C2C3C(=C(NC(=C3C(=O)OC(C)C)C)C)C(=O)OCCN(C)CC4=CC=CC=C4)C5=CC=CC=C5

Description

3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-yl)-, 1-methylethyl 2-(methyl(phenylmethyl)amino)ethyl ester is a complex organic compound that features a pyridine ring, a benzopyran moiety, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The starting materials might include 3,5-pyridinedicarboxylic acid and various substituted benzopyrans. Key steps in the synthesis could involve:

• Esterification reactions to introduce ester groups.
• Condensation reactions to form the benzopyran ring.
• Substitution reactions to introduce methyl and phenyl groups.

Industrial Production Methods

Industrial production methods would likely involve optimizing the reaction conditions to maximize yield and purity. This could include:

• Using catalysts to speed up reactions.
• Controlling temperature and pressure to favor desired products.
• Employing purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: The compound might be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions could be used to alter the oxidation state of certain atoms within the molecule.

Substitution: Substitution reactions might be employed to replace specific atoms or groups with others.

Common Reagents and Conditions

Common reagents for these reactions could include:

• Oxidizing agents like potassium permanganate or chromium trioxide.
• Reducing agents such as lithium aluminum hydride or sodium borohydride.
• Substitution reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for synthesizing more complex molecules or as a reagent in various organic reactions.

Biology

In biological research, the compound might be studied for its potential effects on biological systems, such as its interaction with enzymes or receptors.

Medicine

In medicinal chemistry, this compound could be investigated for its potential therapeutic properties, such as anti-inflammatory, anti-cancer, or antimicrobial activities.

Industry

In industry, the compound might be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action for this compound would depend on its specific interactions with molecular targets. This could involve:

• Binding to specific enzymes or receptors.
• Modulating signaling pathways within cells.
• Interacting with DNA or RNA to influence gene expression.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other pyridine derivatives or benzopyran-containing molecules. Examples could be:

• 3,5-Pyridinedicarboxylic acid derivatives with different substituents.
• Benzopyran compounds with varying functional groups.

Uniqueness

The uniqueness of this compound could lie in its specific combination of functional groups and structural features, which might confer unique chemical reactivity or biological activity compared to similar compounds.